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Compound of Interest

Compound Name: UcCL 2077

Cat. No.: B1682687

Essential Safety and Logistical Information for Researchers

This document provides procedural guidance for the safe and compliant disposal of UCL 2077,
a slow afterhyperpolarization (SAHP) channel blocker used in laboratory research. Adherence
to these protocols is critical for ensuring personnel safety and environmental protection. As
UCL 2077 is intended for research use only, it is imperative to manage its waste stream as
hazardous chemical waste.[1][2]

Hazard Identification and Safety Data

Prior to handling, it is crucial to be aware of the hazards associated with UCL 2077. This
information dictates the necessary precautions for safe handling and disposal.

Quantitative Data Summary
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Property Value Source
CAS Number 918311-87-2 [1]I3]
Molecular Formula C25H22N2 [1][3]
Molecular Weight 350.46 g/mol [11[3]
Physical State Solid

Soluble in DMSO (>20 mg/ml),

Solubility
Insoluble in water

H302 (Harmful if swallowed),

H315 (Causes skin irritation),
Hazard Statements H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[3]

Storage Class 11 (Combustible Solids)

Experimental Protocol: Waste Segregation and

Storage

Proper segregation and temporary storage of UCL 2077 waste are the foundational steps for

safe disposal. Cross-contamination with incompatible chemicals can lead to dangerous

reactions.

Methodology:

o Designate a Waste Container: Utilize a dedicated, properly labeled, and chemically

compatible container for all solid UCL 2077 waste. The container must be in good condition

with a secure lid.

e Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "UCL 2077," and a summary of its hazards (e.g., "Harmful,” "Irritant™).

e Segregation:
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o Solid Waste: Collect unused UCL 2077, contaminated personal protective equipment
(PPE) such as gloves and weighing papers, and any other solid materials that have come
into contact with the compound in the designated solid waste container.

o Liquid Waste: Although UCL 2077 is a solid, solutions (e.g., in DMSO) must be collected in
a separate, compatible liquid waste container. Do not mix with aqueous or acidic waste
streams.

o Storage Location: Store the sealed waste container in a designated satellite accumulation
area (SAA) within the laboratory. This area should be away from general lab traffic and
incompatible materials.

Disposal Workflow

The following diagram outlines the step-by-step process for the disposal of UCL 2077 from the
point of generation to final removal by certified waste management personnel.
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Laboratory Operations
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UCL 2077 Disposal Workflow Diagram
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Institutional Disposal Procedures

Disposal of chemical waste is highly regulated and must be managed through your institution's
Environmental Health and Safety (EHS) department.

Procedural Steps:

Contact EHS: Notify your institution's EHS department about the UCL 2077 waste you have
accumulated.

Request Collection:

o For researchers at University College London (UCL), a "Chemicals and Solvents
Collection Request Form" must be completed.[4] This form distinguishes between "Bulk"
(=5L/kg) and "Lab Smalls" (<5L/kg) waste.[4]

o For other institutions, follow the specific chemical waste pickup request process
established by your EHS office.

Provide Information: Accurately describe the waste, including the chemical name (UCL
2077), quantity, and known hazards on the request form.

Collection: EHS or a certified contractor will schedule and collect the waste from your
laboratory's designated accumulation area. Ensure someone is available to sign any
necessary paperwork.

Important Considerations:
e Never dispose of UCL 2077 down the drain or in regular trash.[5]

o Empty Containers: Containers that held UCL 2077 must be managed as hazardous waste
unless thoroughly decontaminated. The first rinse of a container should be collected as
hazardous liquid waste.[5]

o Spill Cleanup: Any materials used to clean up a spill of UCL 2077 (e.g., absorbent pads,
contaminated PPE) must be disposed of as hazardous solid waste.[6]
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e Personal Protective Equipment: Always wear appropriate PPE, including gloves, eye
protection, and a dust mask (type N95 or equivalent) when handling UCL 2077 powder or its
waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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